Cas no 177194-34-2 (5-methanesulfonylthiophene-2-carbaldehyde)
5-Methanesulfonylthiophene-2-carbaldehyde is a versatile heterocyclic compound featuring a thiophene core substituted with a formyl group at the 2-position and a methanesulfonyl group at the 5-position. This structure imparts reactivity suitable for diverse synthetic applications, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group enables condensation and nucleophilic addition reactions, while the electron-withdrawing sulfonyl moiety enhances electrophilic character and stability. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under standard laboratory conditions, with purity and stability ensuring consistent performance in organic synthesis.
177194-34-2 structure
Product Name:5-methanesulfonylthiophene-2-carbaldehyde
CAS No:177194-34-2
MF:C6H6O3S2
MW:190.240039348602
MDL:MFCD16140368
CID:1027233
PubChem ID:20623963
Update Time:2025-05-23
5-methanesulfonylthiophene-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methylsulfonyl)-2-thiophenecarbaldehyde
- 5-(methylsulfonyl)-2-Thiophenecarboxaldehyde
- 5-methanesulfonylthiophen-2-carboxaldehyde
- 5-methanesulfonyl-thiophene-2-carbaldehyde
- 5-Methansulfonyl-thiophen-2-carbaldehyd
- methylsulfonylthiophenecarbaldehyde
- 5-methanesulfonylthiophene-2-carbaldehyde
- CHA19434
- J-516370
- Z1201628603
- G21987
- AKOS005072306
- A881478
- 177194-34-2
- 5-methylsulfonylthiophene-2-carbaldehyde
- CE-0749
- EN300-252312
- 5-(Methanesulfonyl)thiophene-2-carbaldehyde
- 2-Thiophenecarboxaldehyde, 5-(methylsulfonyl)-
- 5-(methylsulfonyl)thiophene-2-carbaldehyde
- DA-38366
- DTXSID50609148
- SCHEMBL1840076
-
- MDL： MFCD16140368
- Inchi： 1S/C6H6O3S2/c1-11(8,9)6-3-2-5(4-7)10-6/h2-4H,1H3
- InChI Key： HIQYRHNJVSDOTH-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC=C(C=O)S1)(=O)=O
Computed Properties
- Exact Mass: 189.97600
- Monoisotopic Mass: 189.97583640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 87.8Ų
Experimental Properties
- PSA: 87.83000
- LogP: 2.04490
5-methanesulfonylthiophene-2-carbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methanesulfonylthiophene-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199090-5g |
5-(Methylsulfonyl)-2-thiophenecarbaldehyde |
177194-34-2 | 95% | 5g |
$518 | 2021-08-05 | |
| Chemenu | CM199090-5g |
5-(Methylsulfonyl)-2-thiophenecarbaldehyde |
177194-34-2 | 95% | 5g |
$518 | 2023-01-19 | |
| Matrix Scientific | 054912-500mg |
5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95% |
177194-34-2 | >95% | 500mg |
$172.00 | 2023-09-05 | |
| Matrix Scientific | 054912-1g |
5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95% |
177194-34-2 | >95% | 1g |
$232.00 | 2023-09-05 | |
| Matrix Scientific | 054912-5g |
5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95% |
177194-34-2 | >95% | 5g |
$728.00 | 2023-09-05 | |
| Enamine | EN300-252312-0.05g |
5-methanesulfonylthiophene-2-carbaldehyde |
177194-34-2 | 91% | 0.05g |
$54.0 | 2024-06-19 | |
| Enamine | EN300-252312-0.1g |
5-methanesulfonylthiophene-2-carbaldehyde |
177194-34-2 | 91% | 0.1g |
$81.0 | 2024-06-19 | |
| Enamine | EN300-252312-0.25g |
5-methanesulfonylthiophene-2-carbaldehyde |
177194-34-2 | 91% | 0.25g |
$114.0 | 2024-06-19 | |
| Enamine | EN300-252312-0.5g |
5-methanesulfonylthiophene-2-carbaldehyde |
177194-34-2 | 91% | 0.5g |
$181.0 | 2024-06-19 | |
| Enamine | EN300-252312-1.0g |
5-methanesulfonylthiophene-2-carbaldehyde |
177194-34-2 | 91% | 1.0g |
$232.0 | 2024-06-19 |
5-methanesulfonylthiophene-2-carbaldehyde Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
177194-34-2 (5-methanesulfonylthiophene-2-carbaldehyde) Related Products
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- 88653-56-9(Ethanone, 1-[5-(methylsulfonyl)-2-thienyl]-)
- 1171239-09-0(5-(4-methylbenzenesulfonyl)thiophene-2-carboxylic acid)
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- 98010-04-9(2-Thiophenecarboxaldehyde, 5-[(4-methoxyphenyl)sulfonyl]-)
- 60166-86-1(5-(Methylsulfonyl)thiophene-2-carboxylic acid)
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